2-(Hydroxymethyl)furan-3-ol

• CAS No.: 51133-69-8
• Molecular Formula: C5H6O3
• Molecular Weight: 114.10 g/mol
• IUPAC Name: 2-(hydroxymethyl)furan-3-ol
• InChI: InChI=1S/C5H6O3/c6-3-5-4(7)1-2-8-5/h1-2,6-7H,3H2
• InChI Key: IAGBMTZGCSGMJI-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1O)CO

Description

2-(Hydroxymethyl)furan-3-ol is a furan derivative featuring a hydroxymethyl group (-CH₂OH) at position 2 and a hydroxyl group (-OH) at position 3 of the furan ring.

Biological Activity

2-(Hydroxymethyl)furan-3-ol (also known as Hydroxymethylfuran or HMF) is a furan derivative with increasing attention in the field of pharmacology and toxicology due to its diverse biological activities. This article provides a comprehensive overview of its biological activity, including mutagenicity, antimicrobial properties, and potential applications in medicinal chemistry.

Chemical Structure and Properties

2-(Hydroxymethyl)furan-3-ol is characterized by its furan ring structure with a hydroxymethyl group at the 2-position and a hydroxyl group at the 3-position. Its molecular formula is $C_6H_6O_3$, and it has been synthesized through various methods, including stereoselective syntheses that yield specific enantiomers for targeted biological activity .

1. Mutagenicity

Research indicates that hydroxymethyl-substituted furans, including HMF, exhibit varying degrees of mutagenicity. In studies involving Salmonella strains, HMF was shown to be weakly mutagenic depending on the metabolic activation by human sulfotransferases (SULTs) . Specifically, while HMF itself did not demonstrate strong mutagenic properties, its metabolites could be activated to exhibit mutagenic effects. This suggests a need for caution in its application and further investigation into its safety profile.

2. Antimicrobial Properties

HMF has demonstrated notable antimicrobial activity against various pathogens:

• Bacterial Activity : HMF exhibited selective antibacterial effects against Gram-positive bacteria, including Staphylococcus aureus and Enterococcus faecalis. Minimum inhibitory concentrations (MICs) ranged from 15.625 to 125 μM for these strains . Additionally, a study highlighted its efficacy against methicillin-resistant Staphylococcus aureus (MRSA), where it showed significant inhibition zones in agar diffusion tests .
• Antifungal Activity : HMF also displayed antifungal properties, although less pronounced compared to its antibacterial activity. It was tested against Candida albicans and showed moderate inhibition .

3. Antioxidant Activity

HMF is recognized for its antioxidant properties, which are attributed to its ability to scavenge free radicals. This characteristic positions it as a potential candidate for therapeutic applications aimed at oxidative stress-related conditions .

Case Studies

Several case studies have highlighted the practical applications of HMF:

• Cancer Research : In vitro studies have indicated that HMF can inhibit the proliferation of cancer cells through mechanisms involving apoptosis and cell cycle arrest. For example, it has been shown to downregulate pro-inflammatory mediators such as NO, PGE2, and TNF-α in stimulated cells .
• Pharmaceutical Applications : HMF serves as a key intermediate in the synthesis of various pharmaceuticals, particularly retroviral protease inhibitors. Its structural features are critical for the biological activity of these compounds .

Summary Table of Biological Activities

Activity Type	Organism/Cell Type	MIC/IC50 Values	Reference
Mutagenicity	Salmonella strains	Weakly mutagenic
Antibacterial	Staphylococcus aureus	15.625 - 125 μM
	Enterococcus faecalis	62.5 - 125 μM
Antifungal	Candida albicans	Moderate activity
Antioxidant	Various cells	Effective scavenger

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

Positional Isomers

• 3-(5-(Hydroxymethyl)furan-2-yl)-isoquinolin-1(2H)-one (): This compound features a hydroxymethyl group at position 5 of the furan ring, contrasting with the target compound’s position 2 substitution. Positional isomerism significantly impacts electronic distribution and steric interactions, influencing reactivity and binding affinity in biological systems.
• 2-Ethoxy-5-(hydroxymethyl)tetrahydrofuran-3,4-diol (): A tetrahydrofuran derivative with hydroxymethyl at position 5, demonstrating how ring saturation alters conformational flexibility compared to the unsaturated furan backbone of the target compound.

Functional Group Variations

• (2R,3S,5R)-5-(6-Amino-9H-purin-9-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol (): This nucleoside analog shares the hydroxymethyl group on a tetrahydrofuran ring but incorporates a purine base, highlighting the role of functional groups in directing biological activity (e.g., antiviral or enzymatic interactions).

Table 1: Structural Comparison of Key Analogs

Compound Name	Core Structure	Substituent Positions	Key Features	Reference
2-(Hydroxymethyl)furan-3-ol	Furan	2-(CH₂OH), 3-OH	Unsaturated, planar ring	N/A
3-(5-(Hydroxymethyl)furan-2-yl)-isoquinolin-1(2H)-one	Furan + isoquinoline	5-(CH₂OH)	Fused heterocyclic system
2-Ethoxy-5-(hydroxymethyl)tetrahydrofuran-3,4-diol	Tetrahydrofuran	5-(CH₂OH), 2-OCH₂CH₃	Saturated ring, multiple hydroxyls
Dihydrodehydrodiconiferyl alcohol	Dihydrobenzofuran	3-(CH₂OH), phenolic	Fused aromatic system, antioxidant

Physical and Chemical Properties

• Melting Points : Analogs with hydroxymethyl groups exhibit melting points ranging from 178–180°C (compound 6, ) to 232–233°C (compound 1, ), suggesting that substituent position and ring saturation significantly affect crystallinity.
• Solubility : Hydroxyl and hydroxymethyl groups enhance water solubility in tetrahydrofuran derivatives (), whereas aromatic fused systems () may reduce solubility due to hydrophobic interactions.

Q & A

Q. What are the optimal synthetic routes for 2-(Hydroxymethyl)furan-3-ol, and how do reaction conditions influence product yield?

• Methodological Answer : Synthetic routes often involve oxidation or reduction of precursor compounds. For example, oxidation of the hydroxymethyl group can yield carboxylic acids, while reduction may produce alcohol derivatives. Reaction conditions (e.g., catalysts, temperature, solvent polarity) critically determine product distribution. For instance, using mild oxidizing agents like pyridinium chlorochromate (PCC) in dichloromethane under inert atmospheres can minimize over-oxidation . Optimization requires systematic variation of parameters (e.g., reagent stoichiometry, reaction time) followed by characterization via HPLC or GC-MS to quantify yields.

Q. How is 2-(Hydroxymethyl)furan-3-ol characterized using spectroscopic and computational methods?

• Methodological Answer :

• Spectroscopy : Combine $^1 \text{H}$-NMR and $^{13} \text{C}$-NMR to identify hydroxyl and hydroxymethyl proton signals (δ 1.5–4.5 ppm) and furan ring carbons (δ 100–160 ppm). IR spectroscopy confirms O-H stretches (~3200–3600 cm$^{-1}$) and furan C-O-C vibrations (~1250 cm$^{-1}$) .
• Computational : Use density functional theory (DFT) to model molecular geometry and predict reactivity. PubChem-derived InChI and SMILES strings (e.g., InChI=1S/C5H10O3/c6-2-5-1-4(7)3-8-5/h4-7H,1-3H2/t4-,5+/m1/s1) enable molecular docking studies for biological activity predictions .

Q. What stability considerations are critical for storing 2-(Hydroxymethyl)furan-3-ol?

• Methodological Answer : The compound’s hydroxymethyl group increases hygroscopicity, necessitating storage in desiccated environments (< 40% humidity) at 2–8°C. Degradation pathways (e.g., oxidation) can be monitored via periodic HPLC analysis. Use amber glass vials to prevent photodegradation, and avoid contact with transition metals (e.g., Fe$^{3+}$) that may catalyze unwanted reactions .

Advanced Research Questions

Q. How can computational modeling resolve contradictions in reported reactivity of 2-(Hydroxymethyl)furan-3-ol?

• Methodological Answer : Discrepancies in reactivity (e.g., divergent oxidation products under similar conditions) may arise from stereoelectronic effects. Employ molecular dynamics simulations to assess conformational flexibility and transition states. Compare computed activation energies for competing pathways (e.g., oxidation vs. ring-opening) to identify dominant mechanisms. Validate predictions with kinetic isotope effect (KIE) studies .

Q. What strategies address conflicting data on the biological activity of 2-(Hydroxymethyl)furan-3-ol analogs?

• Methodological Answer :

• Structural-Activity Relationships (SAR) : Compare analogs like [2-(Hydroxymethyl)cyclobutyl]methanol (antiproliferative activity) and 3-Furyl-(3-methoxyphenyl)methanol (antimicrobial properties) using in vitro assays (e.g., MTT for cytotoxicity, disk diffusion for antimicrobial activity) .
• Data Normalization : Control for assay-specific variables (e.g., cell line viability thresholds, solvent effects) by replicating studies across independent labs. Use meta-analysis tools to reconcile divergent results .

Q. How can stereochemical effects on 2-(Hydroxymethyl)furan-3-ol’s reactivity be experimentally probed?

• Methodological Answer :

• Chiral Resolution : Separate enantiomers via chiral column chromatography (e.g., Chiralpak IA) and compare reaction kinetics. For example, (3R,5S)-5-(hydroxymethyl)tetrahydrofuran-3-ol shows distinct oxidation rates compared to its enantiomer .
• X-ray Crystallography : Resolve crystal structures to correlate stereochemistry with hydrogen-bonding networks, which influence stability and reactivity .